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Compound of Interest

Compound Name: IC87201

Cat. No.: B10788218 Get Quote

For Immediate Reference: Essential Safety and Disposal Information for IC87201

This guide provides comprehensive procedures for the safe handling and disposal of IC87201,

a chlorinated phenolic compound utilized by researchers, scientists, and drug development

professionals. Adherence to these protocols is critical to ensure personal safety and

environmental compliance.

Chemical and Safety Data Overview
IC87201 is a halogenated organic compound. While a specific Safety Data Sheet (SDS) is not

publicly available, its chemical structure dictates that it be handled with the same precautions

as other chlorinated phenolic compounds. These substances are generally considered

hazardous and require specific disposal methods to mitigate potential environmental and health

risks.
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Property Data

Chemical Name
2-[(1H-benzotriazol-6-ylamino)methyl]-4,6-

dichloro-phenol

Molecular Formula C₁₃H₁₀Cl₂N₄O

Waste Category Halogenated Organic Waste

Primary Hazards
Potential skin and eye irritant. Toxic if ingested

or inhaled. Environmental hazard.

Incompatible Wastes
Non-halogenated organic wastes, strong acids,

bases, and oxidizing agents.

Disposal Protocol: A Step-by-Step Guide
The proper disposal of IC87201, whether in solid form or in solution, is crucial. The following

steps outline the approved procedure for its waste management in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling IC87201 waste, ensure appropriate

PPE is worn. This includes:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation: Proper segregation is the most critical step in hazardous waste disposal.

Solid Waste: Collect solid IC87201 waste, including contaminated consumables like pipette

tips, tubes, and gloves, in a designated, leak-proof, and clearly labeled hazardous waste

container. The container should be marked as "Halogenated Organic Waste" and "Toxic".

Liquid Waste: Solutions containing IC87201 must be collected in a separate, sealed, and

shatter-proof container. This container must also be clearly labeled as "Halogenated Organic

Waste" and "Toxic". Do not mix with non-halogenated solvent waste.[1][2][3][4]
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3. Waste Container Management:

Keep waste containers securely closed when not in use.[3][4]

Store waste containers in a designated, well-ventilated, and cool area, away from

incompatible materials.

Ensure the waste container is labeled with the full chemical name and a hazardous waste

tag as soon as the first drop of waste is added.[3]

4. Disposal Request:

Once the waste container is full (no more than 90%), arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for hazardous waste pickup.

Never dispose of IC87201 down the drain or in regular trash.[5][6] Halogenated compounds

can persist in the environment and have detrimental effects on aquatic life.

Experimental Protocols Cited
While specific experimental protocols for IC87201 disposal are not detailed in public literature,

the principles of handling and disposal are derived from established guidelines for similar

chemical classes. The disposal procedures outlined above are based on standard operating

procedures for halogenated organic liquids and phenolic waste.[3][6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of IC87201.
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Caption: Logical workflow for the safe disposal of IC87201 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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